Cas no 303121-00-8 (2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid)

• Product Name: 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid
• CAS No: 303121-00-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5733180
• Update Time: 2025-06-08

2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 4-(2-hydroxyethyl)-
• 2-(4-(2-Hydroxyethyl)piperidin-1-yl)acetic Acid
• 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid

• Inchi： 1S/C9H17NO3/c11-6-3-8-1-4-10(5-2-8)7-9(12)13/h8,11H,1-7H2,(H,12,13)
• InChI Key： NSKUPJMIIRIDPD-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CCC(CCO)CC1

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 339.8±17.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)

Additional information on 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid

Introduction to 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid (CAS No. 303121-00-8)

2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 303121-00-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid, particularly the presence of a hydroxyethyl side chain and an acetic acid moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis and characterization of 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid have been subjects of extensive research due to its potential role as an intermediate in the development of novel therapeutic agents. The piperidine ring, a key structural component, is known for its ability to enhance binding affinity and selectivity in drug molecules. This property makes 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid a valuable scaffold for designing small-molecule drugs targeting various biological pathways.

In recent years, there has been growing interest in the development of drugs that modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The piperidine derivative 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid has been explored as a potential candidate for such applications. Its structural similarity to known pharmacologically active compounds suggests that it may exhibit similar or enhanced biological effects. Preliminary studies have indicated that this compound may have neuroprotective properties, making it a promising candidate for further investigation in the treatment of neurological disorders.

The hydroxyethyl group in 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid introduces a polar moiety that can enhance solubility and bioavailability, which are critical factors in drug design. This feature is particularly important for oral formulations, where poor solubility can limit therapeutic efficacy. Additionally, the acetic acid moiety provides a carboxylic acid functional group, which can participate in various chemical reactions, enabling further derivatization and customization of the molecule for specific pharmacological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid for potential biological activity. These tools allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic properties with high accuracy. Such computational studies have guided experimental efforts and have helped identify promising derivatives of this compound for further development.

The role of 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid in drug development is further underscored by its potential as a chiral building block. Chirality plays a crucial role in the pharmacological activity of many drugs, with enantiomers often exhibiting different biological effects. The synthesis of enantiomerically pure forms of this compound could lead to the development of more effective and selective therapeutic agents.

In conclusion, 2-(4-(2-hydroxyethyl)piperidin-1-yl)acetic acid (CAS No. 303121-00-8) represents a significant compound in pharmaceutical research due to its structural features and potential biological activities. Its utility as an intermediate in drug synthesis, combined with its promising neuroprotective properties, makes it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.